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Compound of Interest

Compound Name: BFMO

Cat. No.: B1584119

Disclaimer: The term "BFMO" can refer to Biogenic Fe-Mn oxides or the chemical compound
N,N'-Difurfuryloxamide. Based on the context of laboratory research and drug development,
this guide will address the proper disposal of N,N'-Difurfuryloxamide (CAS No. 69010-90-8).
Specific, officially mandated disposal procedures for N,N'-Difurfuryloxamide are not readily
available in public literature. Therefore, the following procedures are based on its known
chemical properties, safety data, and standard best practices for the disposal of hazardous
laboratory chemicals, particularly furan and oxalamide-containing compounds.[1] Always
consult your institution's Environmental Health and Safety (EHS) department for compliance
with local, state, and federal regulations.[2]

Proper chemical waste management is a cornerstone of laboratory safety, ensuring the
protection of personnel and the environment. Adherence to these guidelines is critical when
handling and disposing of N,N'-Difurfuryloxamide.

Chemical and Safety Data

Before handling N,N'-Difurfuryloxamide, it is essential to be familiar with its properties and
associated hazards. This information dictates the necessary safety precautions and disposal
requirements.
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Property

Data

Reference

Chemical Name

N1,N2-bis(furan-2-

ylmethyl)oxalamide

[Chemicea Pharmaceuticals
Pvt Ltd]

N,N'-Difurfuryloxamide, BFMO,

Synonyms ) ) [ChemicalBook]
N,N'-bis(2-furylmethyl)oxamide
[Chemicea Pharmaceuticals
CAS Number 69010-90-8
Pvt Ltd]
Molecular Formula C12H12N204 [ChemicalBook]
Molecular Weight 248.23 g/mol [ChemicalBook]
Appearance White to off-white solid/powder  [ChemicalBook]
Eye Irritation, Category 2
Hazard Classification (H319: Causes serious eye [ChemicalBook]
irritation)
GHS Pictogram GHSO07 (Exclamation Mark) [ChemicalBook]
Signal Word Warning [ChemicalBook]

Step-by-Step Disposal Protocol

The recommended method for the disposal of N,N'-Difurfuryloxamide is to treat it as hazardous

chemical waste. This should be managed through a licensed professional waste disposal

service.[3] On-site chemical treatment or neutralization is not recommended without a validated

protocol and specific approval from your institution's EHS office.

1. Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE to prevent

exposure.

o Eye Protection: Wear chemical safety goggles or safety glasses with side shields.[3]

e Hand Protection: Use chemically resistant gloves (e.g., nitrile).
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» Body Protection: Wear a standard laboratory coat.

e Work Area: Conduct all handling and segregation of waste inside a certified chemical fume
hood to avoid inhalation of the powder.

2. Waste Segregation and Containerization
Proper segregation is the critical first step in safe waste management.[4]
e Solid Waste:

o Collect unused or expired N,N'-Difurfuryloxamide powder, along with any materials grossly
contaminated with the solid (e.g., weighing papers, paper towels, contaminated gloves), in
a designated hazardous solid waste container.[5]

o The container must be made of a compatible material (e.g., high-density polyethylene), be
in good condition, and have a secure, sealable lid.

e Liquid Waste:

o Solutions containing N,N'-Difurfuryloxamide should be collected in a designated
hazardous liquid waste container.

o Do not mix this waste with other solvent streams unless explicitly permitted by your
institution's EHS guidelines.

o The pH of the solution should be between 6 and 9 before it is added to a general halogen-
free organic solvent waste container, if permitted.[6]

3. Labeling Hazardous Waste
Properly labeling waste containers is a regulatory requirement and essential for safety.
» All waste containers must be clearly labeled with the words "Hazardous Waste."[7]

o The label must include the full chemical name: "N,N'-Difurfuryloxamide." Avoid using
abbreviations or acronyms.
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« Indicate the approximate quantity or concentration of the waste.
e List any other constituents in the waste container.

o Ensure the date of waste accumulation (the date the first drop of waste was added) is clearly
visible.

4. Temporary Laboratory Storage

Store sealed hazardous waste containers in a designated Satellite Accumulation Area (SAA)
within the laboratory.

» The SAA must be at or near the point of waste generation and under the control of laboratory
personnel.[7]

o Store the waste container in a secondary containment bin to prevent the spread of material
in case of a leak.

o Ensure the container is kept closed at all times, except when adding waste.[7][8]

» Store away from incompatible chemicals, such as strong oxidizing agents, strong acids, and
acid chlorides.[9]

5. Arranging for Disposal

e Once the container is full (do not exceed 90% capacity) or has been in storage for the
maximum time allowed by your institution (e.g., 90 or 180 days), arrange for pickup.[8]

» Contact your institution's EHS department or the designated chemical waste management
service to schedule a collection.

6. Decontamination of Reusable Glassware

o Reusable glassware that has been in contact with N,N'-Difurfuryloxamide must be
decontaminated.

o Atriple rinse with a suitable solvent (e.g., acetone or ethanol) is a common and effective
method.
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e The rinsate from these washes is considered hazardous waste and must be collected in the
appropriate liquid hazardous waste container.

7. Spill Management
In the event of a spill, immediate and appropriate action is necessary.
o Small Spills:

o Ensure the area is well-ventilated and alert colleagues.

o Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite
or sand.[1][10]

o Carefully sweep up the absorbed material and place it in the designated solid hazardous
waste container.[1]

o Clean the spill area thoroughly with soap and water.
e Large Spills:
o Evacuate the immediate area.

o Notify your laboratory supervisor and your institution's EHS or emergency response team
immediately.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of N,N'-
Difurfuryloxamide (BFMO) waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of N,N'-Difurfuryloxamide (BFMO) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for N,N'-Difurfuryloxamide
(BFMO)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584119#bfmo-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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